Cas no 50547-79-0 (Propanoyl chloride, 3-chloro-2,2-bis(chloromethyl)-)

• Product Name: Propanoyl chloride, 3-chloro-2,2-bis(chloromethyl)-
• CAS No: 50547-79-0
• MF: C₅H₆Cl₄O
• MW: 223.912538051605
• CID: 2829390
• PubChem ID: 11816938
• Update Time: 2025-04-21

Propanoyl chloride, 3-chloro-2,2-bis(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 50547-79-0
• DTXSID20473555
• Propanoyl chloride, 3-chloro-2,2-bis(chloromethyl)-
• SCHEMBL6902737

• Inchi： 1S/C5H6Cl4O/c6-1-5(2-7,3-8)4(9)10/h1-3H2
• InChI Key： WWHAXWYYRZEDTM-UHFFFAOYSA-N
• SMILES： ClCC(C(=O)Cl)(CCl)CCl

Computed Properties

• Exact Mass: 223.914325Da
• Monoisotopic Mass: 221.917276Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų